Cas no 189131-28-0 (5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI))

• Product name: 5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI)
• CAS No: 189131-28-0
• MF: C₆H₆N₄O
• MW: 150.13804
• CID: 115555
• PubChem ID: 45088269

5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI) Chemical and Physical Properties

Names and Identifiers

• 5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopent[cd]indene(9CI)
• 189131-28-0
• 5H,7H-6-Oxa-2,3,4a,7a-tetraazacyclopenta[cd]indene
• DTXSID10666277

• Inchi： InChI=1S/C6H6N4O/c1-7-5-6-9(1)3-11-4-10(6)2-8-5/h1-2H,3-4H2
• InChI Key： INFABCSNUGSUGQ-UHFFFAOYSA-N
• SMILES： C1N2C3N(C=NC=3N=1)COC2

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.05416083g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.9Ų
• XLogP3: -0.1

Experimental Properties

• PSA: 44.87